Cas no 3426-43-5 (Fluorescent Brightener 134 (Technical Grade))

• Product Name: Fluorescent Brightener 134 (Technical Grade)
• CAS No: 3426-43-5
• MF: C₃₄H₂₈N₁₀Na₂O₈S₂
• MW: 814.757864952087
• MDL: MFCD00071922
• CID: 44136
• PubChem ID: 6444191
• Update Time: 2025-11-02

Fluorescent Brightener 134 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 134
• Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate
• 44BIS2ANILINO4METHOXY135TRIAZIN6YLAMINO22
• C.I. Fluorescent Brightener 134
• C.I.Fluorescent Brightener 213
• Fluorescent Brightener 90
• Fluorescent brightening agent 134
• Kayaphor AS
• Leukophor PC
• Uvitex CF
• optical brightenerSBL
• SCHEMBL3141243
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-methoxy-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-, disodium salt
• C.I. Fluorescent Brightener 213
• Belofor KB
• Leucophor PC
• Rylux PRS
• Intrawhite CF
• 1ST8404
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-methoxy-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, disodium salt
• FBA-90
• Uvitex CF conc. PRS
• Disoidum 4,4'-bis((4-anilino-6-methoxy-s-triazin-2-yl)amino)stilbene-2,2'-disulfonate
• W-109895
• Sodium 4,4'-bis((6-anilino-4-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• EINECS 222-326-4
• disodium;5-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-[(E)-2-[4-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-methoxy-6-(phenylamino)-1,3,5-triazin-2-yl)amino)-, sodium salt (1:2)
• Heliofor RCP
• Disodium 4,4'-bis((4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• AKOS025311040
• (Bis(2-methoxy-4-anilinocyanurato)-4,4'-diamino)stilbene-2,2'-disulfonic acid disodium salt
• Disodium 4,4-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2-disulphonate
• EINECS 285-882-7
• 12224-08-7
• Photine HV
• 2Na 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate
• 3426-43-5
• Heliofor CSP
• MFCD00071922
• Uvitex CF 200
• C.I. FBA 90
• Fluorescent Brightener 134, tech.
• 85154-00-3
• Fluorescent Brightener 134, Technical grade
• 2,2'-Stilbenedisulfonic acid, 4,4'-bis((4-anilino-6-methoxy-s-triazin-2-yl)amino)-, disodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-methoxy-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-, sodium salt (1:2)
• FF40960
• 222-326-4
• Fluorescent Brightener 134 (Technical Grade)

• MDL： MFCD00071922
• Inchi： 1S/C34H30N10O8S2.2Na/c1-51-33-41-29(35-23-9-5-3-6-10-23)39-31(43-33)37-25-17-15-21(27(19-25)53(45,46)47)13-14-22-16-18-26(20-28(22)54(48,49)50)38-32-40-30(42-34(44-32)52-2)36-24-11-7-4-8-12-24;;/h3-20H,1-2H3,(H,45,46,47)(H,48,49,50)(H2,35,37,39,41,43)(H2,36,38,40,42,44);;/q;2*+1/p-2/b14-13+;;
• InChI Key： BDYOOAPDMVGPIQ-QDBORUFSSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(N=C(NC2C=CC=CC=2)N=1)OC)NC1N=C(N=C(NC2C=CC=CC=2)N=1)OC)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 814.13300
• Monoisotopic Mass: 814.132839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 12
• Complexity: 1280
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 275

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: >360°C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.724
• Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly, Heated)
• PSA: 275.08000
• LogP: 7.48040
• Vapor Pressure: Not available

Fluorescent Brightener 134 (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on Fluorescent Brightener 134 (Technical Grade)

Fluorescent Brightener 134 (Technical Grade): A Comprehensive Guide to Its Properties and Applications

Fluorescent Brightener 134 (Technical Grade), with CAS No. 3426-43-5, is a highly efficient optical brightening agent widely used in various industries. This compound belongs to the stilbene family and is known for its exceptional ability to enhance the whiteness and brightness of materials. In recent years, the demand for Fluorescent Brightener 134 has surged due to its versatility and effectiveness in applications ranging from textiles to paper manufacturing.

The chemical properties of Fluorescent Brightener 134 make it a preferred choice for industrial applications. It exhibits excellent solubility in water and organic solvents, ensuring easy integration into different formulations. Its high thermal stability and resistance to UV degradation further enhance its performance in demanding environments. These properties have made CAS No. 3426-43-5 a staple in the production of high-quality brightening agents.

One of the most common questions users ask is, "How does Fluorescent Brightener 134 work?" The answer lies in its ability to absorb ultraviolet light and re-emit it as visible blue light. This process, known as fluorescence, counteracts the yellowish tint often found in materials, resulting in a brighter and whiter appearance. This mechanism is particularly valuable in the textile industry, where Fluorescent Brightener 134 is used to treat fabrics, giving them a fresh and vibrant look.

In the paper industry, Fluorescent Brightener 134 (Technical Grade) is a game-changer. It is extensively used to improve the brightness of paper products, making them more appealing to consumers. With the growing emphasis on sustainable packaging, the demand for eco-friendly brightening agents like CAS No. 3426-43-5 has increased. Manufacturers are now focusing on developing formulations that minimize environmental impact while maintaining high performance.

Another hot topic in the industry is the safety and regulatory compliance of Fluorescent Brightener 134. Rest assured, this compound is rigorously tested to meet international safety standards. It is non-toxic and safe for use in consumer products, making it a reliable choice for manufacturers. However, it is always recommended to follow proper handling guidelines to ensure optimal results.

The market trends for Fluorescent Brightener 134 indicate a steady growth trajectory. With advancements in technology and increasing consumer demand for high-quality products, the applications of CAS No. 3426-43-5 are expanding. From detergents to plastics, this versatile brightener is finding new uses across industries. Companies are also investing in research to develop enhanced formulations that offer better performance and sustainability.

For those wondering about the storage and handling of Fluorescent Brightener 134 (Technical Grade), it is essential to store the compound in a cool, dry place away from direct sunlight. Proper storage ensures the longevity and effectiveness of the product. Additionally, it is advisable to use protective equipment when handling the compound to avoid any potential irritation.

In conclusion, Fluorescent Brightener 134 is a vital component in modern manufacturing processes. Its unique properties, coupled with its wide range of applications, make it an indispensable tool for industries aiming to achieve superior brightness and whiteness. As the demand for high-performance brightening agents continues to grow, CAS No. 3426-43-5 remains at the forefront of innovation and efficiency.